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molecular formula C9H9ClN2 B1581770 2-(Chloromethyl)-1-methyl-1h-benzimidazole CAS No. 4760-35-4

2-(Chloromethyl)-1-methyl-1h-benzimidazole

Cat. No. B1581770
CAS RN: 4760-35-4
M. Wt: 180.63 g/mol
InChI Key: WRGVPFAJPMIYOX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07538931B2

Procedure details

To a pressure reaction bottle was added 4 g N-methyl-2-nitroaniline, 0.44 g 5% palladium on carbon, and 100 ml ethanol. The mixture was hydrogenated at 22 C and 40 psi hydrogen for 2 hours. Following filtration through celite, and solvent removal, a dark red oil was obtained. To this oil was added 3.7 g chloroacetic acid and 40 ml 5M hydrochloric acid. After refluxing under nitrogen for 2.5 hours, the mixture was cooled to 22 C, diluted with 200 ml water, and neutralized with solid sodium bicarbonate. The resulting solid was filtered, washed with water and dried giving 3.7 g gray solid.
Name
N-methyl-2-nitroaniline
Quantity
4 g
Type
reactant
Reaction Step One
Name
palladium on carbon
Quantity
0.44 g
Type
catalyst
Reaction Step One
Name
ethanol
Quantity
100 mL
Type
solvent
Reaction Step One
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
chloroacetic acid
Quantity
3.7 g
Type
reactant
Reaction Step Three
Name
hydrochloric acid
Quantity
40 mL
Type
reactant
Reaction Step Three
Name
sodium bicarbonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
water
Quantity
200 mL
Type
solvent
Reaction Step Five
Name
gray solid

Identifiers

REACTION_CXSMILES
[CH3:1][NH:2][C:3]1[CH:8]=[CH:7][CH:6]=[CH:5][C:4]=1[N+:9]([O-])=O.[H][H].[Cl:14][CH2:15][C:16](O)=O.Cl.C(=O)(O)[O-].[Na+]>[Pd].O.C(O)C>[Cl:14][CH2:15][C:16]1[N:2]([CH3:1])[C:3]2[CH:8]=[CH:7][CH:6]=[CH:5][C:4]=2[N:9]=1 |f:4.5|

Inputs

Step One
Name
N-methyl-2-nitroaniline
Quantity
4 g
Type
reactant
Smiles
CNC1=C(C=CC=C1)[N+](=O)[O-]
Name
palladium on carbon
Quantity
0.44 g
Type
catalyst
Smiles
[Pd]
Name
ethanol
Quantity
100 mL
Type
solvent
Smiles
C(C)O
Step Two
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H][H]
Step Three
Name
chloroacetic acid
Quantity
3.7 g
Type
reactant
Smiles
ClCC(=O)O
Name
hydrochloric acid
Quantity
40 mL
Type
reactant
Smiles
Cl
Step Four
Name
sodium bicarbonate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C([O-])(O)=O.[Na+]
Step Five
Name
water
Quantity
200 mL
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
To a pressure reaction bottle
FILTRATION
Type
FILTRATION
Details
filtration
CUSTOM
Type
CUSTOM
Details
through celite, and solvent removal
CUSTOM
Type
CUSTOM
Details
a dark red oil was obtained
TEMPERATURE
Type
TEMPERATURE
Details
After refluxing under nitrogen for 2.5 hours
Duration
2.5 h
TEMPERATURE
Type
TEMPERATURE
Details
the mixture was cooled to 22 C
FILTRATION
Type
FILTRATION
Details
The resulting solid was filtered
WASH
Type
WASH
Details
washed with water
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Name
gray solid
Type
product
Smiles
ClCC1=NC2=C(N1C)C=CC=C2
Measurements
Type Value Analysis
AMOUNT: MASS 3.7 g
YIELD: CALCULATEDPERCENTYIELD 77.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.